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Compound of Interest

Compound Name: 2-(2-Chloroethoxy)ethyl acetate

CAS No.: 14258-40-3

Cat. No.: B078466

Get Quote

Application Note: 2-(2-Chloroethoxy)ethyl Acetate as a Bifunctional PEGylation Linker

Executive Summary
This guide details the mechanistic principles and experimental protocols for utilizing 2-(2-
Chloroethoxy)ethyl acetate (CAS: 14258-40-3) in medicinal chemistry. As a protected

derivative of diethylene glycol monochlorohydrin, this molecule serves as a critical "short-chain"

PEG linker (PEG2). Its dual functionality—an electrophilic alkyl chloride and a hydrolytically

stable acetate ester—allows for the precise, mono-selective attachment of diethylene glycol

units to nucleophilic drug scaffolds (phenols, amines, or thiols).

Key Applications:

PROTAC Linker Synthesis: Creating defined-length spacers between E3 ligase ligands and

target protein warheads.

Solubility Enhancement: Introducing polar ether oxygen atoms to lipophilic APIs to improve

pharmacokinetic profiles.
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Precursor Synthesis: Generation of benzo-crown ethers via subsequent cyclization.

Chemical Identity & Safety Profile
Before initiating workflows, operators must acknowledge the specific hazards associated with

alkylating agents.

Property Data

IUPAC Name 2-(2-Chloroethoxy)ethyl acetate

CAS Number 14258-40-3

Formula

Molecular Weight 166.60 g/mol

Boiling Point 228°C (approx.)[1][2]

Solubility
Soluble in MeCN, DMF, DCM, Ethyl Acetate;

Slightly soluble in water.

Critical Safety Warning (H341): This compound is an alkylating agent. It carries a GHS

classification of H341 (Suspected of causing genetic defects).[2]

Engineering Controls: All weighing and transfers must occur within a certified fume hood.

PPE: Double nitrile gloves and safety goggles are mandatory.

Decontamination: Spills should be treated with dilute ammonia or nucleophilic scavenger

solutions (e.g., thiosulfate) to quench the alkyl chloride.

Mechanistic Insight: The "Anchored" Substitution
The utility of 2-(2-Chloroethoxy)ethyl acetate relies on a Nucleophilic Substitution (

) at the terminal carbon. Unlike simple alkyl chlorides, the reaction rate and solubility of this
molecule are influenced by the ether oxygen atoms.

Reaction Pathway
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The reaction proceeds via a concerted

mechanism. However, the presence of the ether oxygen at the

-position relative to the chloride can provide anchimeric assistance (neighboring group
participation), stabilizing the transition state and potentially retaining configuration if the carbon
were chiral (though it is achiral here).

The acetate group serves two roles:

Protection: It prevents polymerization (self-alkylation) that would occur if the terminal

hydroxyl were free.

Lipophilicity: It increases solubility in organic solvents (DCM, EtOAc) compared to the free

alcohol, facilitating workup.

Mechanistic Diagram
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Figure 1: Mechanistic pathway showing the SN2 alkylation followed by optional acetate

hydrolysis.

Validated Protocol: Phenolic O-Alkylation
This protocol describes the attachment of the linker to a phenolic substrate (e.g., 4-nitrophenol

or a tyrosine residue derivative). This is the industry-standard method for creating "Linker-Drug"

conjugates.

Reagents & Equipment
Substrate: Phenol derivative (1.0 equiv)
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Linker: 2-(2-Chloroethoxy)ethyl acetate (1.2 - 1.5 equiv)

Base: Potassium Carbonate (

), anhydrous, powdered (2.0 equiv)

Catalyst: Potassium Iodide (KI) (0.1 equiv) – Crucial for Finkelstein exchange.

Solvent: Acetonitrile (MeCN) or DMF (Dry).

Atmosphere: Nitrogen or Argon.

Step-by-Step Procedure
Activation (Finkelstein In-Situ):

To a reaction flask equipped with a magnetic stir bar and reflux condenser, add 2-(2-
Chloroethoxy)ethyl acetate (1.5 equiv) and Potassium Iodide (0.1 equiv) in dry MeCN.

Stir at RT for 15 minutes. Note: The solution may yellow slightly due to transient iodine

species; this indicates active halogen exchange (

), creating a better leaving group.

Nucleophile Addition:

Add the Phenol Substrate (1.0 equiv) and

(2.0 equiv).

Expert Tip: If the phenol is oxidation-sensitive, purge the solvent with nitrogen for 10

minutes prior to addition.

Reaction:

Heat the mixture to 80°C (reflux for MeCN) or 90°C (for DMF).

Monitor via TLC or LC-MS.
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Timecourse: Reaction typically reaches completion in 4–12 hours. The acetate group is

generally stable under these anhydrous basic conditions.

Workup (Extraction):

Cool to room temperature.[3]

Filter off the solid inorganic salts (

, KCl, KI). Rinse the pad with Ethyl Acetate.

Concentrate the filtrate under reduced pressure.[4]

Redissolve the residue in Ethyl Acetate and wash with Water (

) and Brine (

).

Dry over

, filter, and concentrate.[4]

Purification:

The product is usually an oil. Purify via Silica Gel Chromatography (Hexanes:Ethyl Acetate

gradient).

QC Check: Verify the presence of the acetate carbonyl peak in IR (

) and the ester methyl singlet in

-NMR (

).

Experimental Workflow Diagram
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Figure 2: Operational workflow for the synthesis of PEGylated intermediates.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Yield (<40%)
Incomplete substitution due to

poor leaving group.

Ensure KI (0.1 - 0.2 eq) is

added. Switch solvent to DMF

to increase reaction

temperature to 100°C.

Acetate Hydrolysis
Presence of water in the

reaction.

Use anhydrous solvents and

dry

in an oven before use. Avoid

hydroxide bases (NaOH/KOH).

Polymerization
Impure reagent containing free

alcohol.

Check the purity of the starting

acetate. If -OH is present, it will

compete as a nucleophile.

Emulsions during Workup
PEG chains acting as

surfactants.

Saturate the aqueous layer

with NaCl (solid) during

extraction. Do not shake

vigorously; use gentle

inversion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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